2-chloro-N-[2-methyl-2-(3-methylphenyl)propyl]acetamide

• IUPAC Name: 2-chloro-N-[2-methyl-2-(3-methylphenyl)propyl]acetamide
• InChI: InChI=1S/C13H18ClNO/c1-10-5-4-6-11(7-10)13(2,3)9-15-12(16)8-14/h4-7H,8-9H2,1-3H3,(H,15,16)
• InChI Key: PWSBCFVORRPBPJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(C)(C)CNC(=O)CCl
• Molecular Formula: C13H18ClNO
• Molecular Weight: 239.74 g/mol

Description

2-chloro-N-[2-methyl-2-(3-methylphenyl)propyl]acetamide is a chemical compound that belongs to the class of amides. It is commonly known as Clonitazene and has been used in scientific research for its potential therapeutic applications. Clonitazene is a synthetic opioid that has been found to have analgesic properties.

Mechanism of Action

Clonitazene works by binding to the mu-opioid receptor in the brain and spinal cord. This binding results in the activation of the receptor, which leads to the release of endogenous opioids and the inhibition of pain signals.
Biochemical and Physiological Effects:
Clonitazene has been found to have analgesic properties, which means that it can reduce pain. It has also been found to have sedative effects, which can lead to drowsiness and reduced anxiety. Clonitazene has also been found to have respiratory depressant effects, which can lead to respiratory failure if taken in high doses.

Advantages and Limitations for Lab Experiments

The advantages of using Clonitazene in lab experiments include its potential therapeutic applications in pain management and opioid addiction treatment. However, the limitations of using Clonitazene in lab experiments include its potential for abuse and addiction, as well as its potential for respiratory depression.

Future Directions

There are several future directions for the use of Clonitazene in scientific research. One future direction is the development of new analogs that have improved therapeutic properties and reduced side effects. Another future direction is the study of Clonitazene's potential use in the treatment of other medical conditions, such as depression and anxiety. Additionally, further research is needed to fully understand the potential risks and benefits of using Clonitazene in medical treatments.

Synthesis Methods

Clonitazene can be synthesized through a multistep process that involves the reaction of 1-(3-methylphenyl)-2-methyl-2-nitropropene with lithium aluminum hydride, followed by the reaction of the resulting amine with chloroacetyl chloride. The final product is obtained after purification through recrystallization.

Scientific Research Applications

Clonitazene has been used in scientific research to study its potential therapeutic applications. It has been found to have analgesic properties and has been studied for its potential use in pain management. Clonitazene has also been studied for its potential use in the treatment of opioid addiction.